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Compound of Interest

Compound Name: D-103

Cat. No.: B15583918

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of D-103, a
selective RAD52 inhibitor. Given that a comprehensive Safety Data Sheet (SDS) for D-103 is
not publicly available, the following guidance is based on general safety protocols for handling
potent, potentially cytotoxic small molecule inhibitors in a laboratory setting. It is imperative to
supplement these guidelines with a risk assessment specific to your laboratory's procedures
and to adhere to all institutional and regulatory standards.

Compound Information
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Property Value Source
CAS Number 688342-78-1 [1]
Molecular Formula C23H36N6S [1]
Molecular Weight 428.64 g/mol [2]
Appearance White to beige powder

. Soluble in DMSO (e.g., 2
Solubility

mg/mL)
Storage Class 11 - Combustible Solids
2-8°C (short-term); -20°C or
Storage Temperature -80°C for long-term storage of [3]

stock solutions

Personal Protective Equipment (PPE)

Due to the potential for D-103 to be a cytotoxic agent, a robust selection of PPE is mandatory to
prevent exposure through inhalation, skin contact, or ingestion.[4][5][6][7]
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

To provide a primary barrier
against skin contact. Double-
gloving offers additional
protection in case of a breach

in the outer glove.

Eye Protection

Chemical safety goggles with

side shields.

To protect eyes from splashes
of D-103 solutions or contact

with the solid powder.

Face Protection

Face shield (in addition to

goggles).

Recommended when there is
a significant risk of splashes,
such as when preparing stock
solutions or handling larger

quantities.

Body Protection

A fully buttoned lab coat,
preferably disposable or a
dedicated reusable coat for

handling potent compounds.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical
fume hood is the primary
means of respiratory
protection. If weighing outside
of a fume hood, an N95

respirator may be necessary.

To prevent inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling

Procedures

This section outlines the procedural guidance for the safe handling of D-103 from receipt to

disposal.

Receiving and Storage
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« Inspection: Upon receipt, inspect the container for any damage or leaks. If compromised,
follow your institution's spill and exposure protocols.

o Storage: Store the compound in a clearly labeled, sealed container in a designated, secure
location at the recommended temperature (2-8°C for the solid, -20°C or -80°C for solutions).
[3] Keep away from ignition sources as it is classified as a combustible solid.

Preparation of Stock Solutions

» Location: All handling of solid D-I03 and preparation of stock solutions must be conducted in
a certified chemical fume hood to minimize inhalation risk.

e Weighing:
o Tare a clean, stable weigh boat on an analytical balance inside the fume hood.

o Carefully transfer the desired amount of D-103 powder to the weigh boat using a dedicated
spatula. Avoid creating dust.

o Record the weight and securely close the primary container.
e Dissolving:
o Transfer the weighed D-103 to an appropriate sterile container.
o Add the required volume of DMSO to achieve the desired concentration.

o Cap the container and mix gently by inversion or vortexing until the solid is completely
dissolved.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label each aliquot with the compound name, concentration, date, and your initials.

o Store the aliquots at -20°C or -80°C.[3]
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Experimental Use

o Dilutions: Perform all serial dilutions from the stock solution within the chemical fume hood.

e Cell Culture and Animal Studies: When adding D-103 to cell cultures or preparing doses for

animal administration, wear appropriate PPE. Be mindful of potential aerosol generation.

 Incubation: Label all culture vessels or animal cages containing D-103 clearly.

Disposal Plan

All waste contaminated with D-103 must be treated as hazardous chemical waste.

Waste Type

Disposal Procedure

Solid Waste

Contaminated PPE (gloves, disposable lab
coats), weigh boats, pipette tips, and any other
solid materials that have come into contact with
D-103 should be collected in a dedicated, clearly
labeled hazardous waste container lined with a

heavy-duty plastic bag.

Liquid Waste

Unused D-103 solutions and contaminated
solvents should be collected in a sealed,
properly labeled hazardous waste container. Do

not pour D-I03 waste down the drain.

Sharps Waste

Needles and syringes used for handling D-103
solutions must be disposed of in a designated

sharps container for hazardous chemical waste.

Emergency Procedures
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Situation

Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with copious amounts of
soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady
stream of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Small Spill (in a fume hood): Absorb the spill
with an inert material (e.g., vermiculite, sand).
Collect the absorbed material and any
contaminated debris into a sealed, labeled
hazardous waste container. Clean the spill area
with a suitable decontaminating solution. Large
Spill (or any spill outside of a fume hood):
Evacuate the immediate area. Alert others and
your institution's environmental health and
safety (EHS) department. Prevent the spread of
the spill. Do not attempt to clean up a large spill

without proper training and equipment.

Experimental Workflow and Safety Checkpoints
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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